Cas no 1509706-75-5 (Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]-)

• Product Name: Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]-
• CAS No: 1509706-75-5
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 5281992
• Update Time: 2025-05-21

Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]-

• Inchi： 1S/C9H12ClNS/c10-7-9(2-1-3-9)6-8-11-4-5-12-8/h4-5H,1-3,6-7H2
• InChI Key： SUQWMRPUQFERKL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CC1(CCl)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]-

Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- (CAS No. 1509706-75-5)

The compound Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]-, with CAS No. 1509706-75-5, is a specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their versatile applications in drug design and material science. The structure of this compound features a thiazole ring with a substituted cyclobutyl group, making it a unique derivative with potential applications in various industries.

Thiazole is a five-membered aromatic ring containing sulfur and nitrogen atoms. The presence of these heteroatoms imparts distinctive electronic properties to the molecule, enabling it to participate in diverse chemical reactions. The substituent group, 1-(chloromethyl)cyclobutyl, adds complexity to the structure by introducing a chlorinated alkyl chain attached to a cyclobutane ring. This substitution pattern enhances the compound's reactivity and selectivity in synthetic processes.

Recent studies have highlighted the potential of thiazole derivatives as building blocks for drug discovery. For instance, researchers have explored the use of Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- in designing bioactive molecules targeting specific cellular pathways. The compound's ability to form hydrogen bonds and its favorable pharmacokinetic properties make it an attractive candidate for therapeutic applications.

In terms of synthesis, the preparation of Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of thiazole derivatives with chloromethylcyclobutane precursors under catalytic conditions. This method ensures high yields and maintains the integrity of the functional groups.

From an industrial perspective, this compound has found applications in polymer chemistry due to its ability to act as a crosslinking agent or a monomer in polymerization reactions. Its unique electronic properties also make it suitable for use in advanced materials such as conductive polymers and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- with greater accuracy. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.

In conclusion, Thiazole, 2-[[1-(chloromethyl)cyclobutyl]methyl]- (CAS No. 1509706-75-5) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of novel materials and therapeutic agents.